N-[1-(4-methoxyphenyl)ethyl]benzenesulfonamide
Overview
Description
N-[1-(4-methoxyphenyl)ethyl]benzenesulfonamide, also known as Efaroxan, is a chemical compound that has been widely studied for its potential therapeutic applications. It belongs to the class of compounds known as sulfonylureas, which are commonly used as antidiabetic drugs. Efaroxan has been studied for its ability to modulate the activity of adrenergic receptors, which are important targets for the treatment of various diseases.
Mechanism of Action
N-[1-(4-methoxyphenyl)ethyl]benzenesulfonamide acts as a selective antagonist of the alpha-2 adrenergic receptor, which is involved in the regulation of various physiological processes, including blood pressure, heart rate, and neurotransmitter release. By blocking the activity of this receptor, this compound can modulate the activity of the sympathetic nervous system, which is involved in the regulation of these processes.
Biochemical and Physiological Effects
This compound has been shown to have a variety of biochemical and physiological effects. It has been shown to increase the release of norepinephrine and dopamine in the brain, which can have antidepressant and anxiolytic effects. It has also been shown to increase insulin secretion and improve glucose tolerance, making it a potential candidate for the treatment of diabetes.
Advantages and Limitations for Lab Experiments
N-[1-(4-methoxyphenyl)ethyl]benzenesulfonamide has several advantages for use in lab experiments. It is relatively easy to synthesize and purify, and it has been extensively studied for its pharmacological effects. However, it also has some limitations, including its relatively low potency and selectivity for the alpha-2 adrenergic receptor, which can make it challenging to use in certain experiments.
Future Directions
There are several future directions for research on N-[1-(4-methoxyphenyl)ethyl]benzenesulfonamide. One potential area of study is its potential use in the treatment of cardiovascular disease, as it has been shown to have vasodilatory effects that could be beneficial in this context. Another area of study is its potential use in the treatment of depression and anxiety, as it has been shown to have antidepressant and anxiolytic effects in animal models. Finally, further research is needed to better understand the pharmacological effects of this compound and its potential for use in the treatment of various diseases.
Scientific Research Applications
N-[1-(4-methoxyphenyl)ethyl]benzenesulfonamide has been extensively studied for its potential therapeutic applications. It has been shown to have a variety of pharmacological effects, including the modulation of adrenergic receptors and the inhibition of monoamine oxidase. These effects make it a promising candidate for the treatment of various diseases, including depression, anxiety, and cardiovascular disease.
properties
IUPAC Name |
N-[1-(4-methoxyphenyl)ethyl]benzenesulfonamide | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H17NO3S/c1-12(13-8-10-14(19-2)11-9-13)16-20(17,18)15-6-4-3-5-7-15/h3-12,16H,1-2H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JXOWYTCIKJWIBI-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C1=CC=C(C=C1)OC)NS(=O)(=O)C2=CC=CC=C2 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H17NO3S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
291.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.